Cas no 5457-46-5 (naphthalen-2-yl (2-chloroethyl)carbamate)

• Product Name: naphthalen-2-yl (2-chloroethyl)carbamate
• CAS No: 5457-46-5
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 942033
• PubChem ID: 230243
• Update Time: 2025-04-19

naphthalen-2-yl (2-chloroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-yl (2-chloroethyl)carbamate
• (2-Chlor-aethyl)-bis-(4-chlor-benzyl)-amin, Hydrochlorid; (2-chloro-ethyl)-carbamic acid-[2]naphthyl ester; (2-Chlor-aethyl)-carbamidsaeure-[2]naphthylester; NSC11490; LS-61660; (2-chloro-ethyl)-bis-(4-chloro-benzyl)-amine, hydrochloride;
• Naphthalen-2-yl hydrogen (2-chloroethyl)carbonimidate
• NSC24888
• NSC-24888
• 5457-46-5
• DTXSID00969805

• Inchi： 1S/C13H12ClNO2/c14-7-8-15-13(16)17-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,15,16)
• InChI Key： WSBISMUDHDVTTR-UHFFFAOYSA-N
• SMILES： ClCCNC(=O)OC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.608
• PSA: 38.33